Cas no 1804060-97-6 (1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one
• CAS No: 1804060-97-6
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4972859
• Update Time: 2025-06-29

1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H10Br2O2/c1-6(13)10(12)8-2-7(5-11)3-9(14)4-8/h2-4,10,14H,5H2,1H3
• InChI Key： PHYKWCVUJXUNAR-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(CBr)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one

1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one (CAS No. 1804060-97-6) is a complex organic compound with a unique structure that has garnered attention in various scientific domains. This compound is characterized by its brominated aromatic ring system and a ketone functional group, making it a valuable molecule for research and potential applications in chemistry, pharmacology, and materials science. Recent advancements in synthetic methodologies and analytical techniques have enhanced our understanding of its properties and potential uses.

The molecular structure of 1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one is defined by a central propanone unit (a three-carbon chain with a ketone group) attached to a substituted phenyl ring. The phenyl ring is further substituted with a bromomethyl group at the 3-position and a hydroxyl group at the 5-position. This arrangement introduces significant steric and electronic effects, which influence the compound's reactivity and stability. The presence of multiple bromine atoms also contributes to its unique spectroscopic properties, making it an interesting subject for spectroscopic studies.

Recent studies have explored the synthesis of 1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one through various routes, including nucleophilic substitution, electrophilic aromatic substitution, and oxidative coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently for further research. The compound's stability under different conditions has also been investigated, revealing its resistance to thermal degradation and susceptibility to nucleophilic attack under specific pH conditions.

In terms of applications, 1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one has shown promise in the field of drug discovery. Its structural features make it a potential candidate for designing bioactive molecules with specific pharmacokinetic properties. For instance, the hydroxyl group can serve as a site for further functionalization, enabling the creation of derivatives with enhanced solubility or bioavailability. Additionally, the bromine atoms can act as leaving groups in subsequent reactions, facilitating the construction of more complex molecular frameworks.

Recent research has also highlighted the role of 1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one in catalytic processes. Its ability to act as a precursor in organocatalysis has been explored, particularly in reactions involving Michael addition and aldol condensation. These findings underscore its versatility as a building block in organic synthesis.

The environmental impact of 1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one has been another area of interest. Studies have assessed its biodegradability and toxicity under controlled conditions, providing insights into its potential risks to ecosystems. While preliminary data suggest moderate biodegradability, further research is needed to fully understand its environmental fate and implications.

In conclusion, 1-Bromo-1-(3-(bromomethyl)-5-hydroxyphenyl)propan-2-one (CAS No. 1804060-97-6) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and related fields.